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Compound of Interest

Compound Name: 3,4-Dichloro-5-nitropyridine
CAS No.: 56809-84-8
Cat. No.: B1279806
Get Quote
. J

CAS Number: 56809-84-8 Molecular Formula: CsH2CIl2N202 Molecular Weight: 192.99 g/mol
[11[2][3]

Executive Summary

3,4-Dichloro-5-nitropyridine is a highly functionalized heterocyclic scaffold used primarily as a
regioselective electrophile in the synthesis of fused ring systems (e.g., azaindoles,
naphthyridines) and kinase inhibitors. Its value lies in its asymmetric reactivity profile: the
presence of a nitro group at C5 and the pyridine nitrogen creates a distinct electronic gradient
that directs nucleophilic aromatic substitution (SNAr) with high fidelity to the C4 position. This
guide details the physicochemical properties, synthetic access, and validated protocols for
utilizing this compound in medicinal chemistry.[4][5]

Physicochemical Identity & Properties[7][8][9][10]
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Property Specification Notes

Note: Distinct from the 2,4-

CAS Number 56809-84-8 dichloro isomer (CAS 4487-56-
3).[2]
IUPAC Name 3,4-Dichloro-5-nitropyridine
Pale yellow to light orange Oxidizes slightly upon
Appearance ) ) ]
crystalline solid prolonged air exposure.[2]

Low melting point requires cold

Melting Point 43 - 47 °C )
storage to prevent caking.
Decomposes at high

Boiling Point ~258 °C (Predicted) temperatures; avoid distillation
at atm pressure.
Poorly soluble in water;

Solubility DCM, EtOAc, DMSO, DMF hydrolyzes slowly in aqueous

base.

Hygroscopic; store away from
Inert atmosphere (N2/Ar), 2—8 )
Storage oc strong nucleophiles and
reducing agents.

Synthetic Access & Production

The synthesis of 3,4-dichloro-5-nitropyridine is non-trivial due to the difficulty of introducing a
nitro group onto an electron-deficient dichloropyridine ring directly.[2] The preferred industrial
route utilizes a "functionalization-first" approach, starting from 3-nitropyridin-4-ol.[2]

Validated Synthetic Route

The most robust protocol involves the chlorination of a hydroxypyridine precursor followed by
deoxychlorination.

e Precursor: 3-Nitropyridin-4-ol (CAS 13194-60-0).[2]
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o Step 1 (Electrophilic Chlorination): Treatment with Clz or N-chlorosuccinimide (NCS) in acetic
acid introduces a chlorine atom at C3 (ortho to the hydroxyl group).

o Step 2 (Deoxychlorination): The resulting 3-chloro-5-nitropyridin-4-ol is treated with
phosphorus oxychloride (POCIs) to convert the C4-hydroxyl to a chloride.[2]

Synthesis Workflow Diagram

Cl2 / AcOH POCI3, 100°C
3-Nitropyridin-4-ol Electrophilic Sub. > Intermediate: Deoxychlorination
(CAS 13194-60-0) 3-Chloro-5-nitropyridin-4-ol

Product:
P> 3,4-Dichloro-5-nitropyridine
(CAS 56809-84-8)

Click to download full resolution via product page

Figure 1: Stepwise synthesis from commercially available precursors, highlighting the
conversion of the C4-hydroxyl group.[2]

Reactivity Profile: The Regioselectivity Engine

The core utility of 3,4-dichloro-5-nitropyridine is its predictable regiochemistry during SNAr
reactions.[2]

Electronic Activation Analysis

The molecule possesses two leaving groups (chlorides at C3 and C4). However, they are not
equivalent.[6]

e C4 Position (The "Soft Spot"): This carbon is activated by the ortho-nitro effect.[2] The nitro
group at C5 strongly withdraws electron density via resonance and induction, stabilizing the
Meisenheimer intermediate formed upon nucleophilic attack at C4. Additionally, C4 is gamma
to the pyridine nitrogen, which further depletes electron density.

o C3 Position: This carbon is meta to the nitro group. It lacks the resonance stabilization
afforded to C4. Steric hindrance from the adjacent C4-Cl also disfavors attack here.[2]

Conclusion: Nucleophiles (amines, thiols, alkoxides) attack exclusively at C4, displacing the
chlorine atom to yield 3-chloro-4-substituted-5-nitropyridines.[2] The C3-chlorine remains intact
for subsequent cross-coupling (e.g., Suzuki-Miyaura).[2]
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Regioselectivity Pathway Diagram

3,4-Dichloro-5-nitropyridine
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Figure 2: Mechanistic map illustrating the preferential nucleophilic attack at C4 due to electronic
activation by the C5-nitro group.

Experimental Protocol: Regioselective Amination

Objective: Synthesis of tert-butyl (3-chloro-5-nitropyridin-4-yl)amino derivative. Context: This
protocol demonstrates the clean displacement of the C4-chloride by a secondary amine, a
common step in kinase inhibitor synthesis.[7]

Materials

e Substrate: 3,4-Dichloro-5-nitropyridine (1.0 eq)
» Nucleophile: Amine (e.qg., tert-butyl piperidin-3-ylcarbamate) (1.2 eq)[2]
o Base: Triethylamine (TEA) or DIPEA (2.0 eq)

e Solvent: 2-Propanol (IPA) or Acetonitrile (MeCN)[2]

Procedure
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e Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-
dichloro-5-nitropyridine (500 mg, 2.6 mmol) in 2-propanol (10 mL).

o Note: Ensure the solvent is anhydrous to prevent hydrolysis of the chloride to a phenol.

» Addition: Add the amine (3.1 mmol) followed by TEA (0.15 mL, 1.04 mmol) dropwise at room
temperature.

o Exotherm Warning: The reaction may be slightly exothermic.
e Reaction: Heat the mixture to 50°C and stir for 2 hours.

o Monitoring: Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.[2] The starting material (R_t ~
X min) should disappear, replaced by a more polar product spot.

o Workup: Concentrate the mixture under reduced pressure to remove volatiles. Dilute the
residue with Ethyl Acetate (50 mL) and wash with water (2 x 20 mL) followed by saturated
brine (20 mL).

 Purification: Dry the organic layer over anhydrous Na2SOa, filter, and concentrate. Purify via
silica gel flash chromatography (Gradient: 0-40% EtOAc in Hexanes).

Expected Yield: 85-95% Data Validation:

e 1H NMR: Look for the loss of one C-ClI signal and the appearance of amine N-H or alkyl
protons.[2] The C3-Cl remains, often shifting the adjacent pyridine proton signal.

Safety & Handling Guidelines

As a nitro-halogenated heterocycle, this compound presents specific hazards.
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Hazard Class Description Mitigation

) o Potent sensitizer; may cause Double-gloving (Nitrile) and
Skin Sensitization ) N )
allergic dermatitis.[2] tyvek sleeves required.[2]

Reacts violently with strong _
o ) ) Store away from hydrides.
Reactivity reducing agents (hydrazine, ]
) quench reactions carefully.
metal hydrides).

- Nitro compounds carry a risk of Do not heat above 100°C
Thermal Stability

decomposition. without DSC testing.
) Generates HCI upon contact Handle in a fume hood; store
Hydrolysis ) ] ) )
with moisture. in a desiccator.
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o Relevance: Provides theoretical basis for the "ortho-nitro" activation effect in SNAr
reactions.[2]

o Source:[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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